4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate
Description
4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate is a bicyclic heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core. Key structural features include:
- tert-Butyldimethylsilyl (TBS)-protected hydroxymethyl group: Provides steric protection for the hydroxymethyl moiety, enabling controlled deprotection for downstream functionalization.
Its structural complexity suggests utility as an intermediate in drug discovery or materials science.
Properties
IUPAC Name |
(4-nitrophenyl)methyl 2-[[tert-butyl(dimethyl)silyl]oxymethyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N4O5Si/c1-21(2,3)31(4,5)30-15-17-12-19-13-23(10-11-24(19)22-17)20(26)29-14-16-6-8-18(9-7-16)25(27)28/h6-9,12H,10-11,13-15H2,1-5H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKZOUZVNBYCEBX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCC1=NN2CCN(CC2=C1)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-] | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N4O5Si | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate (CAS: 2460029-00-7) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound.
Chemical Structure and Properties
The chemical structure of 4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate includes a nitro group and a tert-butyldimethylsilyl ether, which contribute to its stability and reactivity. The molecular formula is .
The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. The presence of the tert-butyldimethylsilyl group enhances the compound's stability and solubility, facilitating its interaction with cellular components.
Potential Mechanisms Include:
- Enzyme Inhibition: Similar compounds have shown inhibitory effects on enzymes such as acetylcholinesterase and butyrylcholinesterase . This suggests that the compound may have neuroprotective properties.
- Cell Proliferation Modulation: Preliminary studies indicate that derivatives of pyrazolo[1,5-a]pyrazines can influence cell proliferation and apoptosis in cancer cells .
Biological Activity
Research into the biological activity of 4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate has highlighted several key areas:
Anticancer Activity
Case studies have indicated that related pyrazolo compounds exhibit selective cytotoxicity against various tumor cell lines. For instance:
- A derivative demonstrated significant inhibition of cancer cell growth in vitro, potentially through apoptosis induction mechanisms .
Antimicrobial Properties
Research has suggested that compounds with similar structures possess antimicrobial activities. The mechanism may involve disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways .
Data Table: Summary of Biological Activities
| Activity | Observation | Reference |
|---|---|---|
| Anticancer | Selective cytotoxicity against tumor cells | |
| Enzyme Inhibition | Inhibitory effects on cholinesterases | |
| Antimicrobial | Potential inhibition of bacterial growth |
Case Studies
- Anticancer Study : A study evaluated the effects of a related pyrazolo compound on human cancer cell lines. Results indicated a dose-dependent decrease in cell viability, suggesting potential for development as an anticancer agent .
- Neuroprotective Effects : Another investigation examined the impact on cholinergic signaling pathways. The compound showed promise in enhancing cognitive function in animal models by inhibiting cholinesterase activity .
Scientific Research Applications
Medicinal Chemistry
This compound's structure suggests potential applications in medicinal chemistry, particularly as a scaffold for the development of new pharmaceuticals. The dihydropyrazole moiety is known for its biological activity, which can be exploited for designing new drugs targeting various diseases.
Organic Synthesis
4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate serves as an intermediate in organic synthesis. Its ability to undergo various transformations makes it valuable in creating more complex molecules. For instance, it can participate in nucleophilic substitutions or cycloaddition reactions due to the presence of reactive functional groups.
Chemical Biology
In chemical biology, this compound can be utilized to study enzyme interactions or as a tool for probing biological pathways. The nitro group may serve as a bioorthogonal handle for labeling or tracking biological molecules within cells.
Case Studies
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound belongs to a broader class of pyrazolo[1,5-a]pyrazine derivatives. Below is a comparative analysis with structurally related analogs:
Structural and Functional Group Comparisons
Key Research Findings and Implications
Protection Strategies : The TBS and 4-nitrobenzyl groups in the target compound offer orthogonal protection, enabling modular synthesis of complex heterocycles .
Electron-Withdrawing Effects : The nitro group may enhance reactivity in electrophilic substitutions or stabilize intermediates in catalytic cycles.
Comparative Reactivity : The absence of bromo/methyl groups (cf. ) limits cross-coupling utility but simplifies purification steps .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
